Cas no 3471-13-4 (3-Hydroxy-5,5-dimethylcyclohex-2-enone)

• Product Name: 3-Hydroxy-5,5-dimethylcyclohex-2-enone
• CAS No: 3471-13-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 310806
• PubChem ID: 137957
• Update Time: 2025-04-19

3-Hydroxy-5,5-dimethylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5,5-dimethylcyclohex-2-enone
• 5,5-Dimethyl-cyclohex-2-enone-3-ol
• 2-Cyclohexen-1-one,3-hydroxy-5,5-dimethyl-
• DTXSID10188267
• 3-Hydroxy-5,5-dimethyl-cyclohex-2-enone
• PQZVNKWTNLBLHJ-UHFFFAOYSA-N
• 3-hydroxy-5,5-dimethyl-2-cyclohexen-1-one
• SCHEMBL2241228
• 3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• 3471-13-4
• 2-cyclohexen-1-one, 3-hydroxy-5,5-dimethyl-
• InChI=1/C8H12O2/c1-8(2)4-6(9)3-7(10)5-8/h3,9H,4-5H2,1-2H
• AKOS000278090

• Inchi： 1S/C8H12O2/c1-8(2)4-6(9)3-7(10)5-8/h3,9H,4-5H2,1-2H3
• InChI Key： PQZVNKWTNLBLHJ-UHFFFAOYSA-N
• SMILES： OC1=CC(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 221.5°Cat760mmHg
• Flash Point: 89°C
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones